2-Amino-5-ethylbenzoic acid
Overview
Description
2-Amino-5-ethylbenzoic acid is an organic compound with the molecular formula C9H11NO2 and a molecular weight of 165.19 .
Molecular Structure Analysis
The IUPAC name for 2-Amino-5-ethylbenzoic acid is the same as its common name . Its InChI code is 1S/C9H11NO2/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2,10H2,1H3,(H,11,12) .Physical And Chemical Properties Analysis
2-Amino-5-ethylbenzoic acid is a powder that is stored at room temperature . It has a melting point of 126-129 degrees Celsius .Scientific Research Applications
Pharmacology: Drug Development and Synthesis
2-Amino-5-ethylbenzoic acid serves as a building block in the synthesis of various pharmaceutical compounds. Its structure is often incorporated into molecules designed to interact with biological systems, potentially leading to the development of new medications . The compound’s ability to donate an amino group makes it a valuable precursor in the synthesis of amide bonds, which are prevalent in many drug molecules.
Biochemistry: Enzyme and Hormone Research
In biochemistry, 2-Amino-5-ethylbenzoic acid is used to study enzyme kinetics and hormone interactions. It can act as an analog or inhibitor for enzymes that interact with similar substrates, helping to elucidate their mechanisms . This compound’s interactions with enzymes can also shed light on metabolic pathways and hormone regulation.
Medical Research: Biomarker Discovery
Researchers utilize 2-Amino-5-ethylbenzoic acid in the search for new biomarkers for diseases. Its presence and modifications in biological samples can indicate specific disease states or the efficacy of treatments . This application is crucial for early diagnosis and personalized medicine.
Industrial Chemistry: Material Science
In industrial applications, 2-Amino-5-ethylbenzoic acid is involved in the synthesis of polymers and resins. Its aromatic structure can contribute to the thermal stability and mechanical strength of materials, making it a component in the production of high-performance plastics .
Environmental Science: Pollution Remediation
This compound is studied for its role in environmental remediation. Researchers investigate its degradation products and their impact on ecosystems to develop methods for cleaning up chemical spills and industrial waste . Understanding its environmental behavior is key to mitigating pollution.
Agricultural Science: Plant Growth and Protection
In agricultural science, 2-Amino-5-ethylbenzoic acid is explored for its potential as a biostimulant. It may influence plant growth, stress response, and protection against pathogens. Its role in the synthesis of plant hormones or defense compounds is of particular interest for increasing crop yields and resilience .
Safety and Hazards
The safety information for 2-Amino-5-ethylbenzoic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
2-amino-5-ethylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGDCBHSYVIAATO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20428904 |
Source
|
| Record name | 2-amino-5-ethylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20428904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-ethylbenzoic acid | |
CAS RN |
2475-82-3 |
Source
|
| Record name | 2-amino-5-ethylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20428904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-5-ethylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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